Cas no 7439-10-3 (benzene, 1-[(1,1-dimethylethyl)thio]-4-methyl-)

• Product Name: benzene, 1-[(1,1-dimethylethyl)thio]-4-methyl-
• CAS No: 7439-10-3
• MF: C₁₁H₁₆S
• MW: 180.309741973877
• MDL: MFCD00795864
• CID: 979234
• PubChem ID: 139026
• Update Time: 2025-04-19

benzene, 1-[(1,1-dimethylethyl)thio]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• benzene, 1-[(1,1-dimethylethyl)thio]-4-methyl-
• Sulfide, tert-butyl p-tolyl
• tert-Butyl p-tolyl sulfide
• Benzene, 1-((1,1-dimethylethyl)thio)-4-methyl-
• SCHEMBL333951
• 1-(tert-Butylsulfanyl)-4-methylbenzene
• tert-butyl 4-methylphenyl sulfide
• 1-tert-butylsulfanyl-4-methylbenzene
• InChI=1/C11H16S/c1-9-5-7-10(8-6-9)12-11(2,3)4/h5-8H,1-4H
• t-butyl-p-tolyl sulfide
• 1-(tert-Butylsulfanyl)-4-methylbenzene #
• 7439-10-3
• GPZPDHTYJTVKEO-UHFFFAOYSA-N
• DTXSID20225379
• HS-6260

• MDL： MFCD00795864
• Inchi： 1S/C11H16S/c1-9-5-7-10(8-6-9)12-11(2,3)4/h5-8H,1-4H3
• InChI Key： GPZPDHTYJTVKEO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 180.09738
• Monoisotopic Mass: 180.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0